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Compound of Interest

Compound Name: 3-Phenoxyphenylacetonitrile

Cat. No.: B179426 Get Quote

Essential Safety and Handling Guide for 3-
Phenoxyphenylacetonitrile
This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 3-Phenoxyphenylacetonitrile. Adherence to these guidelines is paramount for

ensuring laboratory safety and minimizing potential risks for researchers, scientists, and drug

development professionals.

I. Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is required to prevent exposure

through inhalation, skin contact, or eye contact. The following table summarizes the necessary

equipment.
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Protection Type Required Equipment
Specifications & Best
Practices

Respiratory Protection NIOSH-approved Respirator

To be used in a well-ventilated

area, preferably within a

chemical fume hood. If

engineering controls are

insufficient, an air-purifying

respirator is necessary.[1][2]

Hand Protection Chemical-resistant Gloves

Nitrile or chloroprene gloves

are recommended.[1][3]

Always confirm specific

chemical compatibility with the

glove manufacturer.[1]

Eye and Face Protection
Safety Glasses with Side

Shields & Face Shield

Safety glasses are mandatory

for all handling procedures.[1]

[4][5] A face shield must be

worn when there is a potential

for splashing.[1]

Body Protection
Flame-resistant Laboratory

Coat

A lab coat that can be quickly

removed is essential.[1][3]

Impervious clothing and a

chemical-resistant apron are

also recommended.[4]

General Clothing
Long Pants and Closed-toe

Shoes

These are required to protect

the skin from potential spills.[1]

[3]

II. Chemical and Physical Properties
The following table summarizes key quantitative data for 3-Phenoxyphenylacetonitrile.
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Property Value

Molecular Formula C₁₄H₁₁NO[6][7][8]

Molecular Weight 209.24 g/mol [6][8][9]

Boiling Point 137 °C at 0.3 mmHg[6]

Density 1.124 g/mL at 25 °C[6]

Flash Point >110 °C (>230 °F)[6]

Refractive Index n20/D 1.578[6]

III. Operational Plan: Handling and Storage
Strict adherence to proper handling and storage procedures is crucial for maintaining a safe

laboratory environment.

Handling:

Ventilation: All work with 3-Phenoxyphenylacetonitrile must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1][2]

Avoid Contact: Prevent the chemical from coming into contact with skin, eyes, and clothing.

[2][5] Ingestion and inhalation must be avoided.[2]

Aerosol Prevention: Take measures to prevent the formation of dust or aerosols during

handling.[1]

Ignition Sources: Keep the chemical away from heat, sparks, and open flames. Use of non-

sparking tools is mandatory.[1][10][11]

Hygiene Practices: Wash hands and exposed skin thoroughly after handling. Do not eat,

drink, or smoke in areas where the chemical is handled or stored.[2][5]

Storage:

Container: Keep the storage container tightly closed when not in use.[1][5][12]
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Location: Store in a cool, dry, and well-ventilated area.[1][5][12] The storage area should be

secure and locked.[5][12]

Incompatibilities: Store separately from oxidizing agents.[1]

IV. Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove all contaminated clothing. If irritation develops or persists, seek medical

attention.[1][2]

Eye Contact: Immediately flush eyes with plenty of flowing water for at least 10-15 minutes,

ensuring to hold the eyelids open and apart. Seek immediate medical attention from an

ophthalmologist.[2]

Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for

breathing. If breathing is difficult or has stopped, administer artificial respiration. Seek

immediate medical attention.[2]

Ingestion: If the person is conscious, rinse their mouth thoroughly with water. Do not induce

vomiting. Seek immediate medical attention.[2]

Spills:

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as sand, earth, or

vermiculite.[5]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[5]
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Major Spills:

Evacuate the area immediately and alert emergency personnel.

Move to an upwind location.

Notify the appropriate emergency response team and the fire department.[5]

Prevent the spill from entering drains or waterways.[5]

V. Disposal Plan
All waste containing 3-Phenoxyphenylacetonitrile must be treated as hazardous waste.

Waste Collection: Collect all chemical waste in appropriately labeled, sealed containers.

Disposal Method: The recommended method of disposal is to dissolve or mix the material

with a combustible solvent and incinerate it in a chemical incinerator equipped with an

afterburner and scrubber.[2]

Professional Disposal: It is highly recommended to contact a licensed professional waste

disposal service to ensure compliance with all federal, state, and local regulations.[1]

Prohibited Disposal: Do not dispose of this chemical down the drain or in the regular trash.[1]

VI. Chemical Spill Response Workflow
The following diagram outlines the procedural flow for responding to a chemical spill.
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Chemical Spill Response Workflow
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Caption: Workflow for handling chemical spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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